Cas no 42576-20-5 (5-(Chloromethyl)-2,2-dimethyl-1,3-oxathiolane)

• Product Name: 5-(Chloromethyl)-2,2-dimethyl-1,3-oxathiolane
• CAS No: 42576-20-5
• MF: C₆H₁₁ClOS
• MW: 166.668939828873
• CID: 2637921
• PubChem ID: 39232
• Update Time: 2024-03-01

5-(Chloromethyl)-2,2-dimethyl-1,3-oxathiolane Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2,2-dimethyl-1,3-oxathiolane
• 1,3-OXATHIOLANE, 5-(CHLOROMETHYL)-2,2-DIMETHYL-
• 5-(chloromethyl)-2,2-dimethyl-oxathiolane
• 5-Chloromethyl-2,2-dimethyl-1,3-oxathiolane
• 5-(Chloromethyl)-2,2-dimethyl-1,3-oxathiolane

• Inchi： 1S/C6H11ClOS/c1-6(2)8-5(3-7)4-9-6/h5H,3-4H2,1-2H3
• InChI Key： AOCXFMADTQAYDD-UHFFFAOYSA-N
• SMILES： ClCC1CSC(C)(C)O1
• BRN： 0104510

Computed Properties

• Exact Mass: 166.0219138g/mol
• Monoisotopic Mass: 166.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals Monothioketals